Cas no 25782-57-4 ((4-Aminophenyl)(phenyl)methanol)

• Product Name: (4-Aminophenyl)(phenyl)methanol
• CAS No: 25782-57-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 284846
• PubChem ID: 242216
• Update Time: 2025-05-20

(4-Aminophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-Aminophenyl)(phenyl)methanol
• (4-aminophenyl)-phenylmethanol
• 4-Amino-α-phenylbenzyl alcohol
• <p-Aminophenyl>-phenyl-methanol
• 4-Amino-benzhydrol
• 4-Amino-diphenylcarbinol
• DTXSID60287355
• NSC-50521
• AB01322695-02
• NSC50521
• DY-0044
• SCHEMBL3020897
• 25782-57-4
• CS-0336157
• AKOS022061316
• AKOS004122744
• 4-Amino-
• (4-amino-phenyl)(phenyl)methanol
• A-phenylbenzyl alcohol
• NCGC00327544-01
• SB84277
• (4-Aminophenyl)phenylmethanol
• G63082
• STK873757
• 4-Amino-alpha-phenylbenzyl alcohol

• Inchi： 1S/C13H13NO/c14-12-8-6-11(7-9-12)13(15)10-4-2-1-3-5-10/h1-9,13,15H,14H2
• InChI Key： MLALGQXFSSDNGB-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25000
• LogP: 2.93170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (4-Aminophenyl)(phenyl)methanol

Recent Advances in the Study of (4-Aminophenyl)(phenyl)methanol (CAS: 25782-57-4) in Chemical Biology and Pharmaceutical Research

(4-Aminophenyl)(phenyl)methanol, with the CAS number 25782-57-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The presence of both amino and hydroxyl groups in its structure makes it a versatile intermediate for the synthesis of more complex molecules, including pharmaceuticals and bioactive compounds.

Recent research has focused on the synthesis and modification of (4-Aminophenyl)(phenyl)methanol to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor in the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to undergo selective functionalization, enabling the creation of derivatives with improved binding affinity and selectivity for target proteins. This advancement opens new avenues for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its role in drug synthesis, (4-Aminophenyl)(phenyl)methanol has been investigated for its potential as a biochemical probe. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored its use in fluorescence labeling applications. The researchers found that the compound's aromatic structure and reactive functional groups make it an excellent candidate for conjugation with fluorescent dyes, facilitating the study of protein interactions and cellular processes. This application is particularly valuable in high-throughput screening and diagnostic assays.

Another area of interest is the compound's metabolic stability and pharmacokinetic properties. A recent preclinical study evaluated the bioavailability and tissue distribution of (4-Aminophenyl)(phenyl)methanol in animal models. The results, published in Drug Metabolism and Disposition (2023), indicated favorable absorption and minimal toxicity, suggesting its potential as a lead compound for further optimization. These findings are critical for advancing the compound into clinical development stages.

Despite these promising developments, challenges remain in the large-scale production and purification of (4-Aminophenyl)(phenyl)methanol. A 2023 review in Organic Process Research & Development discussed the optimization of synthetic routes to improve yield and purity. The review emphasized the need for environmentally sustainable methods, such as catalytic hydrogenation, to meet the growing demand for this compound in industrial and academic settings.

In conclusion, (4-Aminophenyl)(phenyl)methanol (CAS: 25782-57-4) continues to be a focal point in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential applications in drug discovery and biochemical probing, underscores its importance in the field. Future research should focus on addressing production challenges and expanding its therapeutic applications to fully realize its potential.